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Compound of Interest

1-Hydrazino-3-(methyithio)propan-
2-ol

Cat. No.: B079740

Compound Name:

An In-depth Technical Guide to 1-Hydrazino-3-(methylthio)propan-2-ol (CAS 14359-97-8)

This technical guide provides a comprehensive overview of 1-Hydrazino-3-
(methylthio)propan-2-ol, a key intermediate in the synthesis of the broad-spectrum
antimicrobial agent Nifuratel. The document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
synthesis, and its role in the biological activity of its downstream product.

Physicochemical and Safety Data

1-Hydrazino-3-(methylthio)propan-2-ol is an organic compound with the molecular formula

C4H12N20S.[1][2] A summary of its key physicochemical properties is presented in the table
below.
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Property Value Source
Molecular Weight 136.22 g/mol [3114]
Exact Mass 136.06703418 Da [1][3]
Density 1.146 g/cm3 [1]
Boiling Point 339.127 °C at 760 mmHg [1]
Flash Point 158.898 °C [1]
Refractive Index 1.538 [1]

Vapor Pressure

6.3E-06 mmHg at 25°C

[1]

pKa 13.98 + 0.20 (Predicted) [1]
LogP 0.26480 [1]
XLogP3 -0.9 [1][3]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

C:;untg p ‘ ]
Rotatable Bond Count 4 [1]
Complexity 53.3 [11[3]

Safety Information:

According to the Globally Harmonized System (GHS), this chemical may be harmful if

swallowed, in contact with skin, or inhaled.[3] It may also cause skin and serious eye irritation.

[3]

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

This compound is synthesized via the reaction of hydrazine hydrate with 1-methylthio-2,3-

epoxypropane (glycidyl methyl sulfide). The following is a representative experimental protocol.

Experimental Protocol:
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» Reaction Setup: A 1000 ml reaction flask is charged with 226.25 g of hydrazine hydrate.
e Heating: The hydrazine hydrate is heated to 90°C.

» Addition of Reactant: While stirring, 104.17 g of glycidyl ether (1-methylthio-2,3-
epoxypropane) is added to the reaction flask.

o Reaction Maintenance: The temperature of the reaction system is maintained at 90°C.

o Work-up: Following the reaction, the excess hydrazine hydrate is removed by concentration
under reduced pressure.

e Product: This process yields approximately 120.10 g of a thick, colorless liquid, which is 1-
hydrazino-3-(methylthio)propan-2-ol. The reported purity is 96.8% with a yield of 88.30%.

[4][5]

Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol

Hydrazine Hydrate Glycidyl Methyl Sulfide

Reaction

DO°C, Yield: 88.30%

1-Hydrazino-3-(methylthio)propan-2-ol

Click to download full resolution via product page
Caption: Synthesis of 1-Hydrazino-3-(methylthio)propan-2-ol.

Role as a Nifuratel Intermediate

1-Hydrazino-3-(methylthio)propan-2-ol is a crucial intermediate in the synthesis of Nifuratel.
[4][5][6] Nifuratel is a broad-spectrum antimicrobial agent effective against bacteria, protozoa,
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and fungi.[3] The synthesis proceeds by reacting 1-hydrazino-3-(methylthio)propan-2-ol with
5-nitro-2-furaldehyde diacetate.

Synthesis of Nifuratel

1-Hydrazino-3-(methylthio)propan-2-ol 5-Nitro-2-furaldehyde diacetate

Reaction

Nifuratel

Click to download full resolution via product page

Caption: Nifuratel Synthesis Pathway.

Biological Mechanisms of Action of Nifuratel

While 1-Hydrazino-3-(methylthio)propan-2-ol is an intermediate with no reported direct
biological activity, its end-product, Nifuratel, exhibits a multi-faceted mechanism of action.
Understanding these mechanisms is vital for drug development professionals.

Nifuratel's antimicrobial effects are primarily due to its nitrofuran structure. Inside microbial
cells, the nitro group is reduced by nitroreductases, leading to the formation of reactive
intermediates.[3] These intermediates disrupt several crucial cellular processes:

o DNA Damage: The reactive intermediates can cause significant damage to microbial DNA,
which in turn inhibits DNA replication and transcription.[3]

 Disruption of Cell Membrane: The reactive metabolites can also interact with membrane
lipids and proteins, leading to increased cell permeability and eventual lysis.[3]

e Enzyme Inhibition: Nifuratel can inhibit essential microbial enzymatic pathways, further
hampering their metabolic and biosynthetic functions.[3]
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Recent research has also shed light on other potential mechanisms of action for Nifuratel,
expanding its therapeutic potential:

o STAT3 Inhibition: Nifuratel has been identified as a novel inhibitor of STAT3 (Signal
Transducer and Activator of Transcription 3). It can suppress both constitutive and
interleukin-6-induced STAT3 activation in gastric cancer cells, leading to reduced cell

proliferation and apoptosis.

« Inhibition of Mast Cell Activation: Nifuratel has been shown to inhibit the IgE-mediated
activation of mast cells. It achieves this by inhibiting the phosphorylation of Syk (Spleen
tyrosine kinase) and its downstream signaling molecules. This suggests its potential as a
therapeutic agent for allergic disorders.

Nifuratel's Mechanisms of Action
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Caption: Mechanisms of Action of Nifuratel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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